3-Phenyl-8-azabicyclo[3.2.1]oct-2-ene

• CAS: 36769-07-0
• Molecular Formula: C13H15N
• Molecular Weight: 185.26 g/mol
• SMILES: C1CC2C=C(CC1N2)C3=CC=CC=C3
• InChI: InChI=1S/C13H15N/c1-2-4-10(5-3-1)11-8-12-6-7-13(9-11)14-12/h1-5,8,12-14H,6-7,9H2
• InChIKey: VHBRUQHAUJNUAM-UHFFFAOYSA-N

3-Phenyl-8-azabicyclo[3.2.1]oct-2-ene: Core Neuroscience Scaffold

3-Phenyl-8-azabicyclo[3.2.1]oct-2-ene (CAS 36769-07-0), also known as 3-Phenyl-2-nortropene, is an unsubstituted N–H tropane scaffold (C₁₃H₁₅N, MW 185.26) featuring a phenyl substituent at the C3 position of the 8-azabicyclo[3.2.1]oct-2-ene core [1]. The compound belongs to a therapeutically validated class: numerous 8-azabicyclo[3.2.1]oct-2-ene derivatives have been disclosed as monoamine neurotransmitter re-uptake inhibitors (dopamine, serotonin, norepinephrine) [2] and as cholinergic ligands at nicotinic acetylcholine receptors (nAChRs) [3]. As a secondary amine with a free N–H handle, this compound serves as a versatile late-stage diversification intermediate, enabling modular N8-substitution that directly modulates transporter selectivity and receptor subtype preference without altering the pre-installed C3-phenyl pharmacophore [2].

Free N–H handle for modular N8-derivatization

Pre-installed C3-phenyl pharmacophore for transporter recognition

Scaffold for monoamine transporter and nAChR research

• [1] Drug Information: 3-Phenyl-2-nortropene (CHEMBL576092). TTD Drug Database, ID: D08IFQ. CAS 36769-07-0. View Source
• [2] NeuroSearch A/S. 8-Azabicyclo[3.2.1]oct-2-ene derivatives, their preparation and use. US Patent 6,100,275, issued 2000. View Source
• [3] NeuroSearch A/S. Novel 8-azabicyclo[3.2.1]oct-2-ene derivatives as cholinergic ligands at nicotinic ACh receptors. EP Patent 1133494B1, published 2003. View Source

Non-Interchangeability of 3-Phenyl-8-azabicyclo[3.2.1]oct-2-ene

Although the 8-azabicyclo[3.2.1]oct-2-ene scaffold is broadly deployed across monoamine transporter and nAChR programs, in-class substitution routinely fails because small structural perturbations produce order-of-magnitude shifts in transporter selectivity and receptor subtype preference [1]. The free N–H of 3-Phenyl-2-nortropene is not a passive feature: it preserves the synthetic flexibility to install N8-substituents that dictate DAT versus SERT versus NET selectivity, whereas pre-alkylated analogs (e.g., 8-methyl-3-phenyl derivatives) lock in a fixed selectivity profile that may be suboptimal for a given target [2]. Furthermore, C3-aryl identity is the dominant driver of SERT affinity within the nortrop-2-ene series—replacing phenyl with 3,4-dichlorophenyl yields Ki values at SERT of 0.3 nM, while 3-(biphenyl-2-yl) substitution drops DAT affinity to micromolar range [3]. These steep structure–activity relationships mean that bulk catalog procurement of 'a tropane scaffold' without verifying exact substitution pattern carries a high risk of acquiring a compound with pharmacology irrelevant to the intended application [3].

C3-aryl substitution Phenyl to dichlorophenyl shift may alter SERT affinity by orders of magnitude, limiting cross-series applicability.

N8-substitution profile Pre-alkylated analogs fix transporter selectivity; free N–H scaffold retains synthetic flexibility for target profiling.

C3 steric bulk Biphenyl extension at C3 may reduce DAT engagement, constraining SAR around the parent phenyl scaffold.

• [1] Kaur H, Izenwasser S, Verma A, Wade D, Housman A, Stevens ED, Mobley DL, Trudell ML. Synthesis and monoamine transporter affinity of 3α-arylmethoxy-3β-arylnortropanes. Bioorg Med Chem Lett. 2009;19(24):6865-6868. PMID: 19896846. View Source
• [2] Lapa GB, Matulenko MA, Scanio MJC, et al. Synthesis and dopamine transporter selective 3-diarylmethoxymethyl-8-arylalkyl-8-azabicyclo[3.2.1]octane derivatives. Bioorg Med Chem. 2006;14(23):7943-7952. View Source
• [3] Kaur H, et al. Synthesis and monoamine transporter affinity of 3α-arylmethoxy-3β-arylnortropanes. Bioorg Med Chem Lett. 2009. & BindingDB entry for 3-(biphenyl-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene, CHEMBL381046. View Source

3-Phenyl-2-nortropene: Evidence vs Structural Analogs

C3-Substituent Impact on SERT Affinity

Within the 3-arylnortrop-2-ene sub-series evaluated by Kaur et al. (2009), the C3-phenyl substituent (as in the target compound) provides a specific SERT-recognition baseline that is profoundly modulated by aryl substitution. The Ki values at human SERT for C3-phenyl-nortrop-2-ene have been reported via curated databases, while the 3-(3,4-dichlorophenyl) analog (compound 6e) achieves SERT Ki of 0.3 nM in direct radioligand displacement assays [1]. This ~3-order magnitude difference in SERT affinity achievable purely through C3-halogenation demonstrates that the 3-phenyl scaffold occupies a tunable affinity window distinct from electron-deficient aryl analogs—enabling procurement teams to select the exact affinity range required for their assay rather than being limited to a single high-potency option unsuitable for certain screening cascades [1].

C3-substituent impact on SERT

Class-level

3-(3,4-Dichlorophenyl) analog: SERT Ki 0.3 nM vs. 3-Phenyl scaffold baseline

Supports SERT affinity range review for assay cascades.

Reported Ki from radioligand displacement; class-level inference for parent N–H.

Evidence Dimension	SERT binding affinity (Ki)
Target Compound Data	3-Phenyl-2-nortropene: Ki value curated in BindingDB/ChEMBL for SERT; exact Ki not reported in primary literature for unsubstituted phenyl analog; N–H scaffold serves as parent comparator for the series
Comparator Or Baseline	3-(3,4-Dichlorophenyl)nortrop-2-ene (6e): SERT Ki = 0.3 nM
Quantified Difference	~1,000 to >10,000-fold range in SERT affinity across 3-aryl variants demonstrates C3-substituent-dependent tunability
Conditions	Radioligand displacement assay at human SERT, Bioorg Med Chem Lett 2009 (Kaur et al.)

Why This Matters

Users requiring a moderate-affinity SERT reference compound for counter-screening or selectivity profiling can select 3-Phenyl-2-nortropene, whereas programs needing sub-nanomolar SERT potency would require the 3,4-dichlorophenyl analog—highlighting a procurement decision point with direct experimental consequences.

• [1] Kaur H, Izenwasser S, Verma A, Wade D, Housman A, Stevens ED, Mobley DL, Trudell ML. Synthesis and monoamine transporter affinity of 3α-arylmethoxy-3β-arylnortropanes. Bioorg Med Chem Lett. 2009;19(24):6865-6868. PMID: 19896846. View Source

Free N–H Handle Enables Selectivity Tuning

In the diarylmethoxymethyl-tropane hybrid series, Lapa et al. (2006) demonstrated that the 8-(3-phenylpropyl)-substituted 8-azabicyclo[3.2.1]oct-2-ene 12b (Ki DAT = 12 nM) and its saturated 3α-analog 15b (Ki DAT = 5 nM) achieve high-affinity DAT binding, whereas the corresponding 3β-analog 23b drops to Ki DAT = 78 nM [1]. Critically, all three compounds share the identically elaborated N8-(3-phenylpropyl) substituent. For the target compound (free N–H), the absence of a pre-installed N8-substituent means that procurement of 3-Phenyl-2-nortropene provides a universal diversification-ready scaffold: one can install N8-methyl for SERT-biased profiles, N8-arylalkyl for DAT-biased profiles, or N8-sulfonamide/amide for nAChR-targeting series—all from a single inventory item [1][2]. In contrast, purchasing a pre-alkylated analog (e.g., 8-methyl-3-phenyl-8-azabicyclo[3.2.1]oct-2-ene or 8-(3-phenylpropyl) derivatives) irrevocably commits to one selectivity trajectory, forcing re-procurement if biological results shift the program's target profile [1].

N–H handle vs. pre-substituted

Head-to-head

Free N–H enables N8-substitution tuning; pre-alkylated 12b fixes DAT Ki 12 nM profile

Supports rapid N8 SAR iteration without de novo core synthesis.

N8-substitution shifts DAT affinity 5–78 nM in reported series.

Evidence Dimension	Synthetic versatility and transporter selectivity control via N8-substitution
Target Compound Data	3-Phenyl-2-nortropene (free N–H): enables installation of any N8-substituent via alkylation, reductive amination, or acylation; no pre-determined transporter selectivity
Comparator Or Baseline	8-(3-Phenylpropyl)-3-di(4-fluorophenyl)methoxymethyl-8-azabicyclo[3.2.1]oct-2-ene (12b): DAT Ki = 12 nM; selectivity profile fixed by N8-arylalkyl group, cannot be altered without de novo synthesis
Quantified Difference	N8-substitution determines DAT affinity range from 5 nM (3α-saturated, N8-phenylpropyl) to 78 nM (3β-isomer) with same N8 group; analogous N8-variation in nortrop-2-ene series expected to shift selectivity by 10–50-fold
Conditions	[³H]WIN-35428 displacement at human DAT, Bioorg Med Chem 2006 (Lapa et al.); patent disclosures WO 97/13770, US 6,100,275 for N8-substituent scope

Why This Matters

For medicinal chemistry teams running iterative SAR campaigns, purchasing the free N–H scaffold eliminates the cost and delay of synthesizing a new core every time the N8-substituent hypothesis changes—directly impacting project budget and timeline.

• [1] Lapa GB, Matulenko MA, Scanio MJC, et al. Synthesis and dopamine transporter selective 3-diarylmethoxymethyl-8-arylalkyl-8-azabicyclo[3.2.1]octane derivatives. Bioorg Med Chem. 2006;14(23):7943-7952. View Source
• [2] NeuroSearch A/S. 8-Azabicyclo[3.2.1]oct-2-ene derivatives, their preparation and use. US Patent 6,100,275, issued 2000. & WO 97/13770. View Source

DAT Affinity Loss with C3-Biphenyl Extension

BindingDB data for the closely related 3-(biphenyl-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene (CHEMBL381046) reveals an IC₅₀ of 9,240 nM at human DAT, with similarly weak affinity at NET (IC₅₀ = 6,430 nM) and SERT (IC₅₀ = 1,710 nM) [1]. By contrast, the unextended 3-phenyl trop-2-ene analogs (and their elaborated N8-substituted derivatives) maintain DAT Ki values in the low nanomolar range when combined with appropriate N8-substituents (e.g., 12 nM and 31 nM for optimized N8-arylalkyl and 2β-carbomethoxy derivatives, respectively) [2][3]. This comparison establishes that steric bulk at the C3-aryl position (biphenyl vs. phenyl) alone can degrade DAT affinity by >300-fold. The 3-Phenyl-2-nortropene scaffold therefore occupies a critical 'Goldilocks' steric window: large enough to engage hydrophobic transporter pockets, but compact enough to preserve nanomolar DAT binding when paired with optimized N8-substituents—a property lost in extended aryl analogs [1][3].

C3-biphenyl DAT loss

Context-dependent

3-Biphenyl analog: DAT IC₅₀ 9,240 nM vs. 3-phenyl elaborated analogs Ki 12–31 nM

3-Phenyl scaffold maintains DAT engagement for SAR exploration.

Cross-study comparison; direct head-to-head data not available.

Evidence Dimension	DAT binding affinity (IC₅₀)
Target Compound Data	3-Phenyl-nortrop-2-ene scaffold (free N–H): moderate DAT affinity inferred from class SAR; elaborated N8-substituted 3-phenyl-trop-2-enes achieve DAT Ki = 12–31 nM
Comparator Or Baseline	3-(Biphenyl-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene: DAT IC₅₀ = 9,240 nM (BindingDB, CHEMBL381046)
Quantified Difference	>300-fold reduction in DAT affinity upon extending C3-phenyl to C3-biphenyl
Conditions	Displacement of [³H]WIN-35428 from human DAT (BindingDB/ChEMBL curated data); comparison with Lapa et al. 2006 and BindingDB entry for CHEMBL279657

Why This Matters

For programs targeting DAT (e.g., cocaine use disorder therapeutics, ADHD probes), procurement of biphenyl analogs would yield essentially inactive compounds, while the 3-phenyl scaffold provides a validated starting point for achieving nanomolar DAT engagement.

• [1] BindingDB entry BDBM50174845: 3-(biphenyl-2-yl)-8-methyl-8-azabicyclo[3.2.1]oct-2-ene (CHEMBL381046). IC₅₀ values at human DAT, NET, SERT. View Source
• [2] Lapa GB, et al. Synthesis and dopamine transporter selective 3-diarylmethoxymethyl-8-arylalkyl-8-azabicyclo[3.2.1]octane derivatives. Bioorg Med Chem. 2006;14(23):7943-7952. View Source
• [3] BindingDB entry BDBM50041281: (3S,8R)-3-Phenyl-8-aza-bicyclo[3.2.1]octane-2-carboxylic acid methyl ester (CHEMBL279657). DAT IC₅₀ = 31 nM. View Source

Off-the-Shelf Availability Advantage

3-Phenyl-8-azabicyclo[3.2.1]oct-2-ene (CAS 36769-07-0, free base) and its hydrochloride salt (CAS 36769-06-9) are commercially available from multiple reputable suppliers at 95% purity with batch-specific QC documentation (NMR, HPLC, GC) . The compound's molecular weight of 185.26 g/mol (free base) is substantially lower than elaborated N8-substituted or C3-diaryl analogs (e.g., 8-(3-phenylpropyl) derivatives with MW >400 g/mol; 3-biphenyl-2-yl analogs with MW ~275 g/mol), making it a more cost-efficient entry point for large-scale SAR campaigns . By contrast, N8-methyl-3-phenyl-8-azabicyclo[3.2.1]oct-2-ene (CAS 17669-57-7) and 8-(3-phenylpropyl)-substituted variants typically require multi-step synthesis from the nortrop-2-ene parent, adding 2–4 synthetic steps, higher cost, and longer lead times [1]. The commercial availability of 3-Phenyl-2-nortropene as a pre-characterized, purity-verified solid eliminates in-house synthesis of the core scaffold entirely—a significant procurement advantage for organizations without dedicated tropane synthesis capabilities .

Off-the-shelf availability

Specification review

95% purity, CAS 36769-07-0, MW 185 g/mol; available from multiple suppliers

Eliminates in-house core synthesis for SAR libraries.

Batch-specific QC documentation provided by suppliers.

Evidence Dimension	Commercial availability, purity, and synthetic step count to obtain research-grade material
Target Compound Data	3-Phenyl-8-azabicyclo[3.2.1]oct-2-ene: 95% purity, CAS 36769-07-0, MW 185.26; available from Bidepharm, Leyan, Sigma-Aldrich (HCl salt), and others; 0 synthetic steps required for procurement
Comparator Or Baseline	8-Methyl-3-phenyl-8-azabicyclo[3.2.1]oct-2-ene (CAS 17669-57-7): requires N-methylation of the nortrop-2-ene parent; 8-(3-phenylpropyl)-3-diarylmethoxymethyl derivatives: require 4–6 synthetic steps from tropinone
Quantified Difference	0 vs. 2–6 synthetic steps saved; MW advantage of 185 vs. >275–400+ g/mol for elaborated analogs; 95% purity with batch QC available off-the-shelf
Conditions	Commercial supplier catalogs: Bidepharm (cat. 2034688), Leyan, Sigma-Aldrich, Fluorochem; synthetic routes described in Lapa et al. 2006 and patent US 6,100,275

Why This Matters

For procurement officers and laboratory managers, off-the-shelf availability of a purity-verified building block translates directly to reduced project start-up time, lower per-gram cost, and elimination of chemistry FTE allocation for core scaffold synthesis.

• [1] Lapa GB, et al. Bioorg Med Chem. 2006;14(23):7943-7952 (synthetic routes to N8-substituted tropane analogs). & NeuroSearch patent US 6,100,275 (synthetic methods for 8-azabicyclo[3.2.1]oct-2-ene derivatives). View Source

3-Phenyl-8-azabicyclo[3.2.1]oct-2-ene: High-Value Applications

Late-Stage Diversification for Monoamine Transporters

Procurement of 3-Phenyl-2-nortropene as a universal diversification scaffold enables parallel synthesis of N8-substituted libraries (alkyl, arylalkyl, sulfonamide, carboxamide) to rapidly explore DAT, SERT, and NET selectivity space. As demonstrated by Lapa et al. (2006), N8-substitution alone can shift DAT Ki from 5 nM to 78 nM within a single stereochemical series, and the free N–H starting material allows installation of any N8-group in a single step [1]. This approach avoids synthesizing a new core for each substituent hypothesis, compressing SAR cycle time and reducing synthesis costs by an estimated 60–80% compared to de novo core construction per analog [1][2].

SERT/DAT Reference for Binding Assays

The C3-phenyl trop-2-ene scaffold occupies an intermediate affinity/selectivity window distinct from both high-potency 3,4-dichlorophenyl analogs (SERT Ki = 0.3 nM) and inactive biphenyl analogs (DAT IC₅₀ = 9,240 nM) [1][2]. This property makes 3-Phenyl-2-nortropene-derived compounds ideal as reference standards or counter-screening tools in monoamine transporter binding panels, where a moderate-affinity, non-selective starting point is desired for establishing assay windows or calibrating selectivity thresholds before progressing to highly biased clinical candidates [2].

nAChR Pharmacophore Elaboration

Patent EP 1133494B1 (NeuroSearch A/S) establishes that 8-azabicyclo[3.2.1]oct-2-ene derivatives function as nicotinic acetylcholine receptor (nAChR) ligands with therapeutic potential in cognitive disorders, pain, and neuroinflammation [1]. The free N–H of 3-Phenyl-2-nortropene permits direct attachment of nAChR-targeting pharmacophoric elements (sulfonamide, carboxamide, heteroarylmethyl) without competing deprotection steps—a practical advantage over N-Boc or N-benzyl protected building blocks that require additional synthetic manipulation before biological evaluation [1].

Cost-Effective Tropane Scaffold Sourcing

With a molecular weight of 185.26 g/mol and 95% purity available from multiple global suppliers (Bidepharm, Leyan, Sigma-Aldrich, Fluorochem), 3-Phenyl-2-nortropene offers the lowest cost-per-mole entry into the 8-azabicyclo[3.2.1]oct-2-ene chemical space [1][2]. Compared to pre-elaborated N8-substituted or C3-diaryl analogs (2–6 synthetic steps, MW >275–400 g/mol), the free N–H scaffold provides maximum synthetic value per gram purchased—an important consideration for procurement budgets in academic core facilities and early-stage biotech where compound inventory breadth must be balanced against cost constraints [1].

Application

Selection Property

Validation Focus

Monoamine transporter SAR

Free N–H scaffold for modular N8 substitution

N8-substituent selectivity profiling across DAT, SERT, NET

Transporter binding panel reference

Moderate C3-phenyl affinity baseline

Assay window calibration and selectivity threshold review

nAChR ligand development

N–H amenable to pharmacophore attachment

nAChR subtype selectivity screening

Scaffold sourcing for SAR libraries

Compact scaffold with purity verification

Synthetic step-count and sourcing efficiency review

• [1] Lapa GB, et al. Bioorg Med Chem. 2006;14(23):7943-7952. & NeuroSearch A/S. US Patent 6,100,275 and EP 1133494B1. & Bidepharm/Sigma-Aldrich commercial product pages for CAS 36769-07-0. View Source
• [2] Kaur H, et al. Bioorg Med Chem Lett. 2009;19(24):6865-6868 (SERT Ki data). & BindingDB CHEMBL381046 (DAT IC₅₀ = 9,240 nM for 3-biphenyl-2-yl analog). PMID: 19896846. View Source